Cas no 1553639-31-8 (Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)-)

• Product Name: Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)-
• CAS No: 1553639-31-8
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 5251692
• Update Time: 2025-11-01

Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)-

• Inchi： 1S/C10H19F2N/c1-8(2)13-7-9-3-5-10(11,12)6-4-9/h8-9,13H,3-7H2,1-2H3
• InChI Key： AEPKVGFBIBQHJO-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)CCC(F)(F)CC1

Additional information on Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)-

Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- (CAS No. 1553639-31-8): An Overview

Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- (CAS No. 1553639-31-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its cyclohexane ring, difluoro substitution, and an N-substituted methyl group. These structural elements contribute to its distinct chemical properties and biological activities.

The cyclohexane ring in Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- provides a rigid framework that can influence the compound's conformational stability and interactions with biological targets. The difluoro substitution at the 4-position of the cyclohexane ring introduces significant electronic and steric effects, which can modulate the compound's binding affinity and selectivity for specific receptors or enzymes. The N-substituted methyl group further enhances the compound's lipophilicity and can affect its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential of Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- in various therapeutic areas. One notable application is in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic activity by interacting with specific pain receptors, such as the μ-opioid receptor (MOR). The unique combination of structural features in Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- allows it to bind selectively to these receptors with high affinity and efficacy, potentially offering a safer alternative to traditional opioids with fewer side effects.

In addition to its analgesic properties, Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine reuptake in the central nervous system (CNS), which are key neurotransmitters involved in mood regulation. The selective modulation of these neurotransmitters by Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- suggests that it may have a favorable profile for treating depression with reduced risk of side effects compared to existing antidepressants.

The pharmacokinetic properties of Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- have also been extensively studied. Its lipophilic nature facilitates good oral bioavailability and rapid absorption into the bloodstream. However, the presence of the difluoro substitution can impact its metabolic stability and clearance rate. Studies have shown that Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- is metabolized primarily through hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens in clinical settings.

Safety and toxicity profiles are crucial considerations in the development of any new pharmaceutical agent. Preclinical toxicology studies have indicated that Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- exhibits a favorable safety profile at therapeutic doses. Animal models have shown no significant organ toxicity or adverse effects on major physiological parameters at clinically relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- extend beyond pain management and depression treatment. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. For instance, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, its anti-inflammatory properties make it a promising candidate for treating conditions like rheumatoid arthritis and multiple sclerosis.

In conclusion, Cyclohexanemethanamine, 4,4-difluoro-N-(1-methylethyl)- (CAS No. 1553639-31-8) represents a promising compound with diverse therapeutic potential. Its unique structural features contribute to its favorable pharmacological properties and biological activities. Ongoing research continues to uncover new applications for this compound in various medical fields, highlighting its significance in modern drug discovery and development efforts.